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Compound of Interest |

Compound Name: 6beta-Hydroxybudesonide
CAS No.: 88411-77-2
Cat. No.: B562254
- 7

Executive Summary & Chemical Identity

6beta-Hydroxybudesonide is a primary metabolite of the glucocorticoid Budesonide.[1] While
it exhibits lower pharmacological potency than its parent compound, it retains significant
biological activity and environmental persistence. Improper disposal poses a risk of endocrine
disruption in agquatic ecosystems and reproductive toxicity in humans.

Operational Directive: This compound must be managed as Hazardous Pharmaceutical Waste.
Under no circumstances should this substance be discharged into municipal sewer systems or
general refuse.

Chemical Profile & Hazard Data
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Parameter Technical Detail
Chemical Name 6beta-Hydroxybudesonide
CAS Number 80433-82-3

Molecular Formula C25H3407

] Reproductive Toxin (Suspected); Specific Target
Primary Hazard .
Organ Toxicity (Adrenal)

H361: Suspected of damaging fertility or the
unborn child.H372: Causes damage to organs
GHS Classifications through prolonged/repeated exposure.H412:

Harmful to aquatic life with long-lasting effects.

[21(31[4]

Non-RCRA Regulated (Federal), but Industry

Waste Categor
9o Standard: Cytotoxic/Potent Compound

Pre-Disposal: Inmediate Safety & Containment

Before disposal can occur, the immediate handling environment must be secured to prevent
occupational exposure.[5]

Personal Protective Equipment (PPE) Matrix

o Respiratory: N95 or P100 respirator required if handling dry powder. Work within a certified
Fume Hood or Biological Safety Cabinet (Class II).

o Dermal: Double-gloving is mandatory.
o Inner Layer: Latex or Nitrile (minimum 4 mil).
o Quter Layer: Nitrile (extended cuff, minimum 5 mil).

e Ocular: Chemical splash goggles. Standard safety glasses are insufficient for liquid handling
of potent steroids.

Spill Management Protocol
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CRITICAL: Do not dry sweep. Mechanical agitation creates hazardous dust aerosols.

Isolate: Evacuate non-essential personnel from the immediate 3-meter radius.

o Dampen: Cover the spill with absorbent pads dampened with 10% bleach or simple water to
suppress dust.

o Collect: Scoop material into a wide-mouth biohazard or hazardous waste jar.
o Clean: Wipe the surface three times (Triple Rinse Rule) with 70% Ethanol or Isopropanol.

e Dispose: All cleanup materials (pads, gloves, scoops) must be disposed of as hazardous
chemical waste (see Section 4).

Waste Segregation Logic

Effective disposal relies on correct segregation at the point of generation. The following
decision logic ensures compliance with EPA "Management Standards for Hazardous Waste
Pharmaceuticals" and EU Waste Framework Directives.
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Waste Generation Source
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High-Temperature Incineration General Lab Trash
(Yellow Bin/Haz Waste) (Defaced Labels)

Click to download full resolution via product page

Figure 1: Decision logic for segregating 6beta-Hydroxybudesonide waste streams. Note that
while "RCRA Empty" containers are technically non-hazardous in some jurisdictions, best
practice for corticosteroids is incineration.

Disposal Protocols (Step-by-Step)
Protocol A: Solid Waste (Powders, contaminated wipes,
PPE)

Objective: Complete thermal destruction of the steroid nucleus.
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o Collection: Place waste directly into a yellow (EU) or black (US - RCRA Hazardous) waste
container.

o Note: Do not use red biohazard bags unless the waste is also infectious. Steroids require
chemical incineration, not just autoclaving.

e Labeling: Affix a hazardous waste label with the following specific text:
o Contents: "Solid Waste contaminated with 6beta-Hydroxybudesonide."
o Hazards: "Toxic to Reproduction, Aquatic Hazard."[3]
o Disposal Method:High-Temperature Incineration.
o The facility must operate at >1000°C to ensure ring cleavage of the steroid structure.

o Prohibited: Landfill disposal is strictly prohibited due to groundwater leaching risks.

Protocol B: Liquid Waste (HPLC Effluent, Stock
Solutions)

Objective: Prevent aquatic contamination.

e Segregation: Do not mix with halogenated solvents if possible (to reduce disposal costs), but
prioritize safety over cost.

» Container: Collect in High-Density Polyethylene (HDPE) or Glass carboys.
e Labeling:

o "Non-Halogenated Organic Solvents with Trace Steroids."

o List "6beta-Hydroxybudesonide" explicitly as a contaminant.
» Disposal Method:Fuel Blending or Incineration.

o Send to a licensed Treatment, Storage, and Disposal Facility (TSDF) for incineration.
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o NEVER pour down the sink.[3] Water treatment plants cannot effectively filter
glucocorticoid metabolites.

Regulatory Compliance & Scientific Rationale
The "No Sewer" Rule

In 2019, the US EPA finalized the Management Standards for Hazardous Waste
Pharmaceuticals, which explicitly prohibits the sewering of hazardous pharmaceutical waste by
healthcare facilities and laboratories.[6]

o Scientific Rationale: Glucocorticoids are potent endocrine disruptors. Even at nanogram/liter
concentrations, they can alter the reproductive cycles of fish and amphibians. 6beta-
Hydroxybudesonide, while a metabolite, contributes to this cumulative load.[1][7]

Deactivation

Chemical deactivation (e.g., using strong oxidizers like potassium permanganate or bleach) is
not recommended as a primary disposal method for laboratory quantities.

o Reasoning: The oxidation process is variable and difficult to validate without analytical
testing (HPLC-MS). Incomplete oxidation may yield intermediates that remain toxic. Thermal
destruction (incineration) is the only self-validating method of destruction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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